Cas no 110590-64-2 (Laminin Pentapeptide YIGSR-NH2)

Laminin Pentapeptide YIGSR-NH2 is a synthetic peptide sequence derived from the laminin β1 chain, specifically the Tyr-Ile-Gly-Ser-Arg (YIGSR) motif. This pentapeptide plays a critical role in cell adhesion, migration, and differentiation by interacting with integrin receptors. Its amidated C-terminus (YIGSR-NH2) enhances stability and bioactivity compared to the native sequence. The peptide is widely utilized in biomedical research for studying extracellular matrix interactions, tissue engineering, and wound healing applications. Its well-defined structure and high purity make it a reliable tool for investigating laminin-mediated cellular processes. YIGSR-NH2 is typically supplied as a lyophilized powder, ensuring consistent performance in in vitro and ex vivo studies.
Laminin Pentapeptide YIGSR-NH2 structure
110590-64-2 structure
Product Name:Laminin Pentapeptide YIGSR-NH2
CAS No:110590-64-2
MF:C26H42N8O8
MW:594.660485744476
MDL:MFCD00076472
CID:158374
PubChem ID:24900419
Update Time:2025-10-31

Laminin Pentapeptide YIGSR-NH2 Chemical and Physical Properties

Names and Identifiers

    • L-Arginine,L-tyrosyl-L-isoleucylglycyl-L-seryl-
    • H-Tyr-Ile-Gly-Ser-Arg-OH
    • Laminin β-1 Chain (929-933) (human, mouse), YIGSR
    • Tyr-Ile-Gly-Ser-Arg
    • Laminin (929-933)
    • LAMININ B1 CHAIN PENTAPEPTIDE FRAGMENT
    • LAMININ FRAGMENT
    • Laminin Fragment 929-933
    • LAMININ PENTAPEPTIDE
    • TYR-ILE-GLY-SER-ARG-NH2: YIGSR-NH2
    • Tyrosinyl-isoleucinyl-glycinyl-serinyl-arginine
    • tyrosyl-isoleucyl-glycyl-seryl-arginine
    • YIGSR
    • Laminin beta-1 Chain (929-933) (human, mouse)
    • Laminin Pentapeptide YIGSR-NH2
    • (2S)-2-[[(2S)-2-[[2-[[(2S,3S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]acetyl]amino]-3-hydroxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
    • 110590-64-2
    • Tyr-Ile-Gly-Ser-Arg, >=97% (HPLC)
    • MWOGMBZGFFZBMK-LJZWMIMPSA-N
    • EX-A7492
    • Laminin (929-933) (H-L-Tyr-L-Ile-Gly-L-Ser-L-Arg-OH)
    • MFCD00076472
    • 120940-31-0
    • SCHEMBL2182807
    • (2S,5S,11S,14S)-14-amino-11-sec-butyl-2-(3-guanidinopropyl)-5-(hydroxymethyl)-15-(4-hydroxyphenyl)-4,7,10,13-tetraoxo-3,6,9,12-tetraazapentadecan-1-oic acid
    • L-Arginine, N2-(N-(N-(N-L-tyrosyl-L-isoleucyl)glycyl)-L-seryl)-
    • L-tyrosyl-L-isoleucylglycyl-L-seryl-L-arginine
    • CS-0019776
    • HY-P0132
    • DTXSID70911775
    • A898913
    • N~2~-[2-({2-[(2-{[2-Amino-1-hydroxy-3-(4-hydroxyphenyl)propylidene]amino}-1-hydroxy-3-methylpentylidene)amino]-1-hydroxyethylidene}amino)-1,3-dihydroxypropylidene]arginine
    • G77860
    • MDL: MFCD00076472
    • Inchi: 1S/C26H42N8O8/c1-3-14(2)21(34-22(38)17(27)11-15-6-8-16(36)9-7-15)24(40)31-12-20(37)32-19(13-35)23(39)33-18(25(41)42)5-4-10-30-26(28)29/h6-9,14,17-19,21,35-36H,3-5,10-13,27H2,1-2H3,(H,31,40)(H,32,37)(H,33,39)(H,34,38)(H,41,42)(H4,28,29,30)/t14-,17-,18-,19-,21-/m0/s1
    • InChI Key: MWOGMBZGFFZBMK-LJZWMIMPSA-N
    • SMILES: O=C([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)N)=O)NCC(N[C@@H](CO)C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)=O

Computed Properties

  • Exact Mass: 594.31300
  • Monoisotopic Mass: 594.31256033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 23
  • Complexity: 937
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.3
  • Topological Polar Surface Area: 285Ų

Experimental Properties

  • Solubility: H2O: soluble1mg/mL, clear, colorless
  • PSA: 282.08000
  • LogP: 0.67370

Laminin Pentapeptide YIGSR-NH2 Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

Laminin Pentapeptide YIGSR-NH2 Pricemore >>

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Laminin Pentapeptide YIGSR-NH2 Related Literature

Additional information on Laminin Pentapeptide YIGSR-NH2

Introduction to Laminin Pentapeptide YIGSR-NH2 and Its Applications in Modern Research

The compound with the CAS number 110590-64-2 is a specialized peptide derivative known as Laminin Pentapeptide YIGSR-NH2. This innovative molecule has garnered significant attention in the field of biomedical research due to its unique structural and functional properties. Laminin, a major glycoprotein found in the extracellular matrix, plays a crucial role in various biological processes, including cell adhesion, migration, and differentiation. The pentapeptide YIGSR-NH2 is a synthetic fragment designed to mimic key functionalities of laminin, making it a valuable tool for both academic and industrial applications.

In recent years, the study of extracellular matrix components has led to groundbreaking discoveries in regenerative medicine and tissue engineering. The pentapeptide YIGSR-NH2 has been extensively investigated for its potential to promote cell proliferation and enhance tissue integration. Its ability to interact with specific receptors on cell surfaces has opened new avenues for developing therapeutic strategies targeting various diseases. For instance, research has demonstrated its efficacy in accelerating wound healing by stimulating fibroblast activity and collagen production.

One of the most compelling aspects of Laminin Pentapeptide YIGSR-NH2 is its versatility in different experimental settings. Researchers have leveraged this peptide to create advanced biomimetic scaffolds that closely resemble natural extracellular environments. These scaffolds are instrumental in culturing cells for tissue engineering applications, providing a three-dimensional matrix that supports cell growth and organization. The peptide's structural design ensures high biocompatibility, minimizing immune responses and enhancing the success rates of transplants.

Moreover, the therapeutic potential of Laminin Pentapeptide YIGSR-NH2 extends beyond tissue engineering. Studies have shown promising results in using this peptide for anti-aging treatments. Its ability to activate signaling pathways involved in cellular repair and regeneration makes it an attractive candidate for cosmetic formulations aimed at reducing wrinkles and improving skin elasticity. The peptide's stability under various conditions further enhances its practicality for topical applications, ensuring prolonged efficacy without degradation.

The synthesis of Laminin Pentapeptide YIGSR-NH2 adheres to stringent quality control measures to guarantee purity and consistency. Advanced chemical synthesis techniques are employed to ensure that the peptide maintains its structural integrity and biological activity. This meticulous production process is essential for achieving reproducible results in research studies and therapeutic applications.

Recent advancements in nanotechnology have also contributed to the innovative use of Laminin Pentapeptide YIGSR-NH2. By incorporating this peptide into nanocarriers, researchers have developed targeted delivery systems that enhance drug efficacy while minimizing side effects. These nanocarriers can be tailored to release their payloads in specific locations within the body, ensuring precise treatment of affected areas.

The role of Laminin Pentapeptide YIGSR-NH2 in cancer research is another area of active investigation. Preliminary studies suggest that this peptide can modulate tumor microenvironments by influencing cell adhesion and migration patterns. By disrupting the metastatic cascade, it may offer a novel approach to preventing cancer spread. Additionally, its ability to stimulate immune responses could make it valuable in developing immunotherapies that target malignant cells more effectively.

In conclusion, Laminin Pentapeptide YIGSR-NH2 represents a significant advancement in biomedical research with diverse applications ranging from tissue engineering to anti-aging treatments and cancer research. Its unique properties and biocompatibility make it an indispensable tool for scientists exploring new frontiers in medicine. As research continues to uncover its full potential, this peptide is poised to play a pivotal role in shaping the future of therapeutic interventions.

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